Cas no 1806780-31-3 (2-(Difluoromethyl)-5-iodopyridin-4-ol)

• Product Name: 2-(Difluoromethyl)-5-iodopyridin-4-ol
• CAS No: 1806780-31-3
• MF: C₆H₄F₂INO
• MW: 271.00334072113
• CID: 4707759
• PubChem ID: 118837594
• Update Time: 2025-10-28

2-(Difluoromethyl)-5-iodopyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-4-hydroxypyridine
• 2-(DIFLUOROMETHYL)-5-IODO-1,4-DIHYDROPYRIDIN-4-ONE
• 2-(difluoromethyl)-5-iodopyridin-4-ol
• MFCD25480549
• D80045
• 2-(difluoromethyl)-5-iodo-1H-pyridin-4-one
• 1806780-31-3
• 2-(Difluoromethyl)-5-iodopyridin-4-ol

• Inchi： 1S/C6H4F2INO/c7-6(8)4-1-5(11)3(9)2-10-4/h1-2,6H,(H,10,11)
• InChI Key： RYSYPJUYDXGFDN-UHFFFAOYSA-N
• SMILES： IC1=CNC(C(F)F)=CC1=O

Computed Properties

• Exact Mass: 270.93057g/mol
• Monoisotopic Mass: 270.93057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.4

Additional information on 2-(Difluoromethyl)-5-iodopyridin-4-ol

Comprehensive Overview of 2-(Difluoromethyl)-5-iodopyridin-4-ol (CAS No. 1806780-31-3): Properties, Applications, and Research Insights

2-(Difluoromethyl)-5-iodopyridin-4-ol (CAS No. 1806780-31-3) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's difluoromethyl and iodo substituents enhance its reactivity, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic candidates.

The molecular structure of 2-(Difluoromethyl)-5-iodopyridin-4-ol combines a pyridine core with strategic functional groups, enabling diverse chemical transformations. Its iodopyridine moiety facilitates cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern organic synthesis. This adaptability has positioned the compound as a high-value building block in medicinal chemistry, addressing trending topics like fragment-based drug design and late-stage functionalization—key areas frequently searched in academic and industrial databases.

In agrochemical applications, 2-(Difluoromethyl)-5-iodopyridin-4-ol serves as a precursor for crop protection agents. The difluoromethyl group is known to improve metabolic stability and bioavailability, traits highly sought after in pesticide development. With sustainability being a hot topic, this compound's role in creating low-environmental-impact pesticides resonates with global initiatives to reduce chemical load in agriculture, a subject frequently queried in AI-driven research tools.

Analytical studies of CAS No. 1806780-31-3 highlight its stability under controlled conditions, with NMR and HPLC data confirming high purity (>98%). These characteristics are critical for reproducibility in high-throughput screening (HTS), a technique dominating current drug discovery workflows. The compound's compatibility with automated synthesis platforms further aligns with industry shifts toward AI-assisted molecular design, a trending search term in computational chemistry circles.

From a commercial perspective, the demand for 2-(Difluoromethyl)-5-iodopyridin-4-ol reflects broader market trends favoring halogenated heterocycles. Suppliers emphasize its use in radiopharmaceuticals, leveraging the iodine-125 isotope for imaging applications—a niche yet rapidly growing sector. This connection to theranostics (therapy + diagnostics) taps into contemporary interest in personalized medicine, frequently explored in SEO-optimized scientific content.

Ongoing research explores the compound's potential in metal-catalyzed reactions, particularly C-H activation processes that minimize synthetic steps. Such methodologies align with green chemistry principles, another high-traffic topic in scholarly searches. Computational modeling studies also investigate its electrophilic reactivity, providing insights into selectivity patterns—a subject often queried in quantum chemistry forums.

In summary, 2-(Difluoromethyl)-5-iodopyridin-4-ol (CAS No. 1806780-31-3) exemplifies the convergence of synthetic utility and multidisciplinary applications. Its relevance to drug discovery, sustainable agrochemicals, and advanced material science ensures continued interest, mirrored by search engine analytics highlighting these domains. As innovation accelerates, this compound remains a focal point for researchers addressing 21st-century challenges in molecular sciences.